Cas no 109529-98-8 (Benzene,(5-bromo-1,3-pentadien-1-yl)-)
109529-98-8 structure
Product Name:Benzene,(5-bromo-1,3-pentadien-1-yl)-
CAS No:109529-98-8
MF:C11H11Br
MW:223.109042406082
CID:128465
PubChem ID:53426816
Update Time:2025-04-18
Benzene,(5-bromo-1,3-pentadien-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene,(5-bromo-1,3-pentadien-1-yl)-
- ((1E,3E)-5-BROMO-PENTA-1,3-DIENYL)-BENZENE
- 5-bromopenta-1,3-dienylbenzene
- ((1E,3E)-5-bromopenta-1,3-dien-1-yl)benzene
- ((1E,3E)-5-bromopenta-1,3-dienyl)benzene
- 1-bromo-5-phenyl-2,4-pentadiene
- 1-bromo-5-phenylpenta-2,4-diene
- 5-phenyl-2E,4E-pentadienyl bromide
- ACMC-20mcda
- AG-D-26494
- Benzene,(5-bromo-1,3-pentadienyl)- (9CI)
- CTK4A6571
- CTK8G5513
- AKOS017553724
- (5-BROMOPENTA-1,3-DIEN-1-YL)BENZENE
- DTXSID30699365
- 109529-98-8
-
- Inchi: 1S/C11H11Br/c12-10-6-2-5-9-11-7-3-1-4-8-11/h1-9H,10H2
- InChI Key: LRGFTYLEVZIJLF-UHFFFAOYSA-N
- SMILES: BrCC=CC=CC1C=CC=CC=1
Computed Properties
- Exact Mass: 222.00443
- Monoisotopic Mass: 222.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Topological Polar Surface Area: 0A^2
- XLogP3: 3.8
Experimental Properties
- PSA: 0
- LogP: 3.65090
Benzene,(5-bromo-1,3-pentadien-1-yl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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